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Compound of Interest

Compound Name: 2-Cyanoethyltrimethylsilane

Cat. No.: B093657

Disclaimer: This document provides general guidance on the proper disposal of 2-
Cyanoethyltrimethylsilane (CAS: 18151-32-1), also known as 3-(trimethylsilyl)propanenitrile.
A comprehensive Safety Data Sheet (SDS) for this specific chemical could not be located.
Therefore, it is imperative to obtain the SDS from your chemical supplier and consult with your
institution's Environmental Health and Safety (EHS) office for disposal procedures that are in
full compliance with local, state, and federal regulations. The information provided below is
based on general best practices for handling combustible liquids in a laboratory setting.

Essential Safety and Logistical Information

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical waste is a critical component of laboratory operations. 2-
Cyanoethyltrimethylsilane is identified as a combustible liquid, and as such, requires specific
procedures to mitigate risks of fire and environmental contamination.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties for 2-
Cyanoethyltrimethylsilane. This data should be verified against the supplier-specific SDS.
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Property Value

CAS Number 18151-32-1
Molecular Formula C6H13NSI
Molecular Weight 127.26 g/mol
Boiling Point 102°C at 30mmHg
Density 0.8123 g/cm3
Refractive Index 1.4238

Source: ChemBK]1]

Step-by-Step Disposal Protocol

The following is a general procedure for the disposal of 2-Cyanoethyltrimethylsilane and
materials contaminated with it. This protocol is based on guidelines for the safe disposal of
flammable and combustible liquids.

1. Personal Protective Equipment (PPE):

» Before handling the chemical waste, ensure you are wearing appropriate PPE. This includes,
but is not limited to:

A flame-resistant lab coat.

o

o

Safety goggles or a face shield.

[¢]

Chemically resistant gloves (inspect for integrity before use).

[¢]

Closed-toe shoes and long pants.
2. Waste Collection:

e Liquid Waste:
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o Collect liquid 2-Cyanoethyltrimethylsilane waste in a dedicated, properly labeled
hazardous waste container.[2]

o The container must be compatible with the chemical; for flammable liquids, glass bottles or
approved safety cans are typically used.[3]

o Do not mix this waste with other incompatible waste streams, such as oxidizers, strong
acids, or strong bases.[4]

o Fill the container to no more than 80% capacity to allow for vapor expansion.

o

Keep the waste container securely closed at all times, except when adding waste.[3]

Solid Waste:

o Solid waste contaminated with 2-Cyanoethyltrimethylsilane (e.g., paper towels, gloves,
absorbent materials) should be collected separately.

o Place contaminated solids in a clearly labeled, sealed plastic bag or a designated
container for flammable solid waste.[5]

. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and
"Flammable Liquid."

The label must also include the full chemical name, "2-Cyanoethyltrimethylsilane” or "3-
(trimethylsilyl)propanenitrile,” and an approximate concentration or volume.

. Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage location should be a well-ventilated area, away from sources of ignition such as
heat, sparks, or open flames.[4]

If available, store in a flammable storage cabinet.
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5. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal company.

» Never dispose of 2-Cyanoethyltrimethylsilane down the drain or in regular trash.[4]
6. Empty Containers:

o Empty containers that held 2-Cyanoethyltrimethylsilane should be triple-rinsed with a
suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

 After rinsing, the container may be disposed of according to your institution's guidelines for
empty chemical containers. Some may require defacing the label before disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-
Cyanoethyltrimethylsilane.
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Start: Waste Generation

1. Don Appropriate PPE

2a. Collect Liquid Waste in 2b. Collect Contaminated Solids
Approved Container Separately

3. Label Waste Container Correctly

l

4. Store in Designated Satellite
Accumulation Area

5. Arrange for Disposal via
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Cyanoethyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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